Cas no 118201-55-1 (Aconitane-1,4,8,9,10,14,16-heptol; (1α,5β,14α,16β)-form, O1,O14,O16-Tri-Me, N-Et, 4-O-(2-acetamidobenzoyl))

• Product Name: Aconitane-1,4,8,9,10,14,16-heptol; (1α,5β,14α,16β)-form, O1,O14,O16-Tri-Me, N-Et, 4-O-(2-acetamidobenzoyl)
• CAS No: 118201-55-1
• MF: C₃₂H₄₅N₂O₉
• MW: 601.707710027695
• CID: 6650362
• Update Time: 2024-03-02

Aconitane-1,4,8,9,10,14,16-heptol; (1α,5β,14α,16β)-form, O1,O14,O16-Tri-Me, N-Et, 4-O-(2-acetamidobenzoyl) Chemical and Physical Properties

Names and Identifiers

• Aconitane-1,4,8,9,10,14,16-heptol; (1α,5β,14α,16β)-form, O1,O14,O16-Tri-Me, N-Et, 4-O-(2-acetamidobenzoyl)

• Inchi： 1S/C32H44N2O9/c1-6-34-16-28(43-27(36)18-9-7-8-10-21(18)33-17(2)35)12-11-24(41-4)31-23(28)13-20(25(31)34)29(37)15-22(40-3)19-14-30(31,38)32(29,39)26(19)42-5/h7-10,19-20,22-26,37-39H,6,11-16H2,1-5H3,(H,33,35)/p+1/t19-,20+,22+,23-,24-,25-,26+,28-,29+,30-,31+,32+/m1/s1
• InChI Key： XPJJEBWSRBGFIH-RFLVLECHSA-O
• SMILES： CCN1[C@@H]2[C@H]3[C@]4(C[C@H](OC)[C@@H]5[C@@H]([C@@]4(O)[C@]([C@@]42[C@@H]([C@@](OC(C2C([NH+]=C(C)O)=CC=CC=2)=O)(CC[C@H]4OC)C1)C3)(C5)O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• XLogP3: 0.901

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Lappaconitine-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Lappaconitine-type diterpenoid alkaloids